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An objective analysis of Pinoxaden's efficacy and crop safety across various wheat and barley

cultivars, supported by experimental data.

Pinoxaden is a post-emergence herbicide widely used for the control of grassy weeds in cereal

crops. Its efficacy and selectivity are crucial for maximizing crop yield and quality. This guide

provides a comprehensive comparison of Pinoxaden's performance in different wheat and

barley cultivars, based on available research and experimental data. The information is

intended for researchers, scientists, and crop protection professionals.

Performance of Pinoxaden in Wheat Cultivars
Pinoxaden generally exhibits high efficacy against a broad spectrum of grass weeds in wheat,

coupled with excellent crop safety. However, performance can vary depending on the cultivar,

application rate, and environmental conditions.

The following table summarizes the performance of Pinoxaden in terms of weed control and

impact on wheat yield from a field study. The study highlights Pinoxaden's effectiveness

against Phalaris minor, a problematic weed in wheat cultivation.
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Treatment Dose (g a.i./ha)
Weed Dry Weight
(g/m²)

Grain Yield ( kg/ha )

Pinoxaden 40 Data not available 5659

Pinoxaden 45 Data not available 5659

Pinoxaden 90 Data not available Data not available

Clodinafop propargyl 60 Data not available Data not available

Sulfosulfuron 25 Data not available Data not available

Hand Weeding - Data not available Data not available

Weedy Check - Data not available 2804

Data sourced from a study on the bio-efficacy of Pinoxaden on weed flora and yield of wheat.

Note: Specific weed dry weight data for each treatment was not provided in the source.

Another study reported that Pinoxaden applied at 35 g/ha was as effective as clodinafop at 60

g/ha, fenoxaprop at 100 g/ha, and sulfosulfuron at 25 g/ha in controlling grass weeds in wheat.

[1] In fields dominated by grass weeds, wheat yields were similar across these herbicide

treatments.[1] Pinoxaden was also found to be highly selective to wheat, with only minimal

phytotoxicity (3.3% visual toxicity) observed at a high application rate of 200 g/ha.[1]

Performance of Pinoxaden in Barley Cultivars
Pinoxaden is also recognized for its excellent safety profile in barley. A screening of eighteen

different barley genotypes, including both two-row and six-row types, showed no visual

phytotoxicity to Pinoxaden at both the recommended dose (30 g/ha) and a double dose (60

g/ha).[1] This broad tolerance makes Pinoxaden a reliable choice for weed management in

diverse barley cultivation systems.

The following table presents data on the phytotoxicity of Pinoxaden on various barley

genotypes.
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Barley Genotype
Type

Number of
Genotypes

Phytotoxicity at 30
g/ha (%)

Phytotoxicity at 60
g/ha (%)

Two-row 3 0 0

Six-row 15 0 0

Data from a study on the sensitivity of 18 barley genotypes to Pinoxaden.[1]

Furthermore, Pinoxaden at 30 g/ha has been shown to effectively control isoproturon-resistant

Phalaris minor in barley, leading to a 21.6% higher yield compared to isoproturon application.

This demonstrates Pinoxaden's utility in managing herbicide-resistant weed populations.

Experimental Protocols
The data presented in this guide is based on field and laboratory experiments. A general

methodology for such studies is outlined below.

Field Trial Protocol for Herbicide Efficacy and Crop Tolerance Assessment:

Site Selection and Preparation: The experimental site is chosen based on a history of

uniform weed infestation. The land is prepared according to standard agricultural practices

for the specific crop (wheat or barley).

Experimental Design: A randomized complete block design is typically used with multiple

replications (usually three or four) for each treatment.

Plot Size: Individual plot sizes are established to be large enough to minimize edge effects

and allow for accurate data collection.

Sowing: Certified seeds of the selected wheat or barley cultivars are sown at a

recommended seed rate and row spacing.

Herbicide Application: Pinoxaden and other comparative herbicides are applied post-

emergence at specified growth stages of the crop and weeds. Application is carried out using

a calibrated sprayer to ensure uniform coverage.

Data Collection:
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Weed Control Efficacy: Weed density (number of weeds per unit area) and weed dry

weight (biomass) are recorded at specific intervals after herbicide application. Visual

ratings of weed control are also often performed on a percentage scale (0% = no control,

100% = complete control).

Crop Phytotoxicity: Crop injury is visually assessed at regular intervals after application,

rating symptoms such as stunting, chlorosis, and necrosis on a scale of 0 to 100%.

Crop Growth and Yield Parameters: Plant height, number of tillers, and at the end of the

season, grain yield and thousand-grain weight are measured.

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine the statistical significance of the differences between treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166648#pinoxaden-performance-in-different-wheat-
and-barley-cultivars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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